Cas no 445471-65-8 (ST039075)

• Product Name: ST039075
• CAS No: 445471-65-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 2643470
• PubChem ID: 560296
• Update Time: 2025-04-21

ST039075 Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropylamino)-3-phenoxypropan-2-ol
• 1-[(3-HYDROXYPROPYL)AMINO]-3-PHENOXYPROPAN-2-OL
• SCHEMBL21775559
• DTXCID80291035
• STK678458
• 3-[(2-Hydroxy-3-phenoxypropyl)amino]-1-propanol #
• DTXSID10339954
• 445471-65-8
• 3-[(2-hydroxy-3-phenoxypropyl)amino]propan-1-ol
• MSQWBLUPIPSXPC-UHFFFAOYSA-N
• SR-01000537890
• CHEMBL4542969
• ST039075
• AKOS005361119
• 3-(2-Hydroxy-3-phenoxy-propylamino)-propan-1-ol
• SR-01000537890-1

• Inchi： 1S/C12H19NO3/c14-8-4-7-13-9-11(15)10-16-12-5-2-1-3-6-12/h1-3,5-6,11,13-15H,4,7-10H2
• InChI Key： MSQWBLUPIPSXPC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(CNCCCO)O

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų